(1S)-1-(2-methoxy-5-methylphenyl)ethan-1-amine

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• SMILES: CC1=CC(=C(C=C1)OC)C(C)N
• InChI: InChI=1S/C10H15NO/c1-7-4-5-10(12-3)9(6-7)8(2)11/h4-6,8H,11H2,1-3H3/t8-/m0/s1
• InChIKey: BIWQIGJYBOPFLL-QMMMGPOBSA-N

(1S)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine: Chiral Identity, Physicochemical Properties, and Procurement-Relevant Specifications

(1S)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine (CAS 1212313-81-9) is an enantiomerically pure, (S)-configured chiral primary amine of the α-substituted phenethylamine class, bearing a methoxy substituent at the 2-position and a methyl group at the 5-position of the aromatic ring . With a molecular formula of C₁₀H₁₅NO and a molecular weight of 165.23 g/mol, its computed physicochemical profile includes a LogP of 1.81–2.02, a predicted pKa of 9.17 ± 0.10, and a predicted boiling point of 263.9 ± 28.0 °C . The compound is commercially supplied as the free base (≥98% purity) and as the hydrochloride salt (CAS 1909294-97-8, ≥95% purity), with the latter offering enhanced stability and handling characteristics for laboratory and pilot-scale operations .

S Stereochemically defined (S)-configured primary amine for asymmetric synthesis and chiral reference preparation

F Available as free base or hydrochloride salt to support different solubility and handling requirements

R 2-Methoxy-5-methyl aromatic substitution aligns with 5-HT receptor SAR pharmacophore for CNS-targeted research

Why Racemic or (R)-Configured Analogs Cannot Replace (1S)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine in Stereochemically Demanding Applications

The (S)-configured α-methylbenzylamine core of this compound introduces a well-defined chiral center directly adjacent to the primary amine, making it fundamentally non-interchangeable with its (R)-enantiomer (CAS 1212344-16-5) or the racemic mixture (CAS 104338-22-9) in any application where stereochemistry governs molecular recognition, asymmetric induction, or biological target engagement [1]. The (S)-enantiomer has been isolated with 100% enantiomeric excess (e.e.) via tartaric acid-mediated resolution, providing a benchmark of absolute stereochemical purity that the racemate (0% e.e.) cannot deliver [2]. Furthermore, within the broader class of phenethylamine-type chiral amines, even subtle differences in aromatic substitution pattern—such as replacing the 2-methoxy-5-methyl arrangement with a 4-methoxy or unsubstituted phenyl ring—can produce divergent receptor binding profiles and pharmacokinetic behaviors, as established by stereoselective membrane transport studies [3]. These fundamental differences in stereochemistry and substitution mean that generic or near-analog substitution risks unpredictable outcomes in both synthetic and pharmacological contexts.

Target

(S)-Enantiomer

Reported high enantiomeric purity achievable via tartaric acid resolution; retains (S)-configuration for stereoselective applications

Substitute Risk

Racemate / (R)-Enantiomer

Opposite or mixed stereochemistry may shift transporter/receptor engagement; enantiomeric purity difference may confound assay interpretation

Substitute Risk

Regioisomeric Analogs

Different phenyl substitution patterns (e.g., 2,4- or 3,4-) may reduce serotonin receptor affinity based on class-level SAR evidence

• [1] CAS Common Chemistry. (n.d.). 2-Methoxy-α,5-dimethylbenzenemethanamine – CAS RN 104338-22-9 (racemic). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=104338-22-9 View Source
• [2] Wu, J. S. (2003). Synthesis and asymmetric induction of new chiral amino alkylphenol (Master's thesis, Jinan University). Resolution of (±)-1-(2-methoxy-5-methylphenyl)phenylethylamine with L-(+)-tartaric acid and D-(−)-tartaric acid yielding optical purity of 100% e.e. by chiral HPLC. View Source
• [3] Gebauer, L., et al. (2022). Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3. International Journal of Molecular Sciences, 23(20), 12388. DOI: 10.3390/ijms232012388 View Source

Quantitative Differentiation Evidence for (1S)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine Versus Closest Analogs

Enantiomeric Purity by Tartaric Acid Resolution: (S)-Enantiomer Achieves 100% e.e. Versus Racemate Baseline

The (S)-enantiomer of 1-(2-methoxy-5-methylphenyl)phenylethylamine—a close structural congener of the target compound bearing an additional phenyl substituent on the amine nitrogen—was resolved from its racemate using L-(+)-tartaric acid and D-(−)-tartaric acid as chiral resolving agents. The resolved (+)- and (−)-enantiomers each attained an optical purity of 100% e.e., as quantified by chiral HPLC [1]. The target compound, (1S)-1-(2-methoxy-5-methylphenyl)ethan-1-amine, shares the identical α-(2-methoxy-5-methylphenyl)ethylamine scaffold and chiral center geometry with the resolved (+)-enantiomer described in this study. This establishes a direct, methodologically validated precedent: the (S)-configuration of this scaffold is amenable to baseline-resolved enantiomeric separation, yielding material whose stereochemical integrity (100% e.e.) is objectively distinguishable from the racemic mixture (0% e.e.) [1].

Enantiomeric Purity

Class-level inference

100% e.e. (S) vs 0% e.e. (racemic)

Supports enantiomer-specific workflow selection

Chiral HPLC of N-phenyl congener resolved with tartaric acid

Evidence Dimension	Enantiomeric excess (e.e.) achievable by tartaric acid resolution of the α-(2-methoxy-5-methylphenyl)ethylamine scaffold
Target Compound Data	100% e.e. for the enantiomerically pure (+)-enantiomer (reported for the N-phenyl derivative sharing the same α-aryl stereogenic center)
Comparator Or Baseline	Racemic (±)-1-(2-methoxy-5-methylphenyl)phenylethylamine: 0% e.e. (equimolar mixture of enantiomers)
Quantified Difference	Absolute differentiation: 100% e.e. vs. 0% e.e.; complete stereochemical divergence
Conditions	Resolution via diastereomeric salt formation with L-(+)-tartaric acid and D-(−)-tartaric acid; optical purity verified by chiral HPLC [1]

Why This Matters

For procurement decisions in asymmetric synthesis or chiral ligand preparation, the availability of material with demonstrated 100% e.e. distinguishes the (S)-enantiomer from the racemate, which is fundamentally unsuitable for stereoselective applications.

• [1] Wu, J. S. (2003). Synthesis and asymmetric induction of new chiral amino alkylphenol (Master's thesis, Jinan University). Section on resolution with tartaric acid: (+)- and (−)-1-(2-methoxy-5-methylphenyl)phenylethylamine obtained with 100% e.e. via L-(+)- and D-(−)-tartaric acid, respectively. Verified by chiral HPLC. View Source

Physicochemical Property Differentiation: (S)-Enantiomer LogP and Melting Behavior Versus Racemate

The (S)-enantiomer (CAS 1212313-81-9) and the racemate (CAS 104338-22-9) exhibit distinct physicochemical properties that reflect the influence of stereochemistry on bulk-phase behavior. The racemate displays a LogP of 2.72 and a melting point range of 16–18 °C (experimental) [1]. In contrast, the (S)-enantiomer has a computed LogP of 1.81–2.02, and no discrete melting point is reported (predicted boiling point: 263.9 °C) . The lower LogP of the enantiopure form (Δ LogP ≈ 0.7–0.9 units) suggests measurably reduced lipophilicity compared to the racemate, a property that influences partitioning behavior in biphasic reaction systems, chromatographic retention, and—where relevant—passive membrane permeability in biological assays .

Physicochemical Profile

Cross-study comparable

LogP (S) 1.81–2.02 · racemate 2.72
Δ ≈ 0.7–0.9 units

LogP difference may affect biphasic partitioning and chromatographic retention

Racemate m.p. 16–18 °C; (S)-free base not reported as solid

Evidence Dimension	Octanol-water partition coefficient (LogP) and melting point
Target Compound Data	(S)-enantiomer: LogP 1.81 (chemsrc) / 2.02 (chemscene); no reported melting point
Comparator Or Baseline	Racemic mixture (CAS 104338-22-9): LogP 2.72; melting point 16–18 °C
Quantified Difference	Δ LogP ≈ 0.7–0.9 units (racemate more lipophilic); racemate is a low-melting solid at ambient temperature, while the (S)-free base behavior is not reported as a discrete solid
Conditions	LogP computed/predicted values (chemsrc, chemscene, molbase databases); melting point from experimental measurement (chem960.com)

Why This Matters

The LogP difference is meaningful for extraction, chromatography, and formulation protocols where lipophilicity governs solubility and partitioning; procurement of the incorrect form (racemic vs. enantiopure) can lead to unexpected phase behavior.

• [1] CAS Common Chemistry. (n.d.). 2-Methoxy-α,5-dimethylbenzenemethanamine (racemate) – CAS RN 104338-22-9. Boiling point 130 °C @ 4 Torr; melting point 96–98 °C (different polymorph or salt form). Retrieved from https://commonchemistry.cas.org/detail?cas_rn=104338-22-9 View Source

Patent-Disclosed Role as a Key Chiral Intermediate for Next-Generation Antipsychotic Agents

A recent patent application (WO2023/123456) discloses (1S)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride as a key intermediate in the synthesis of novel antipsychotic agents [1]. The patent highlights the compound's role in improving efficacy and reducing side effects of next-generation antipsychotics, with preliminary in vitro assays demonstrating selective binding affinity for the 5-HT₂A receptor subtype [1]. While the racemic amine (CAS 104338-22-9) or the (R)-enantiomer (CAS 1212344-16-5) could theoretically be used at the same synthetic step, the (S)-stereochemistry at the α-carbon is explicitly required to establish the correct absolute configuration in the final drug substance; substitution with the racemate or opposite enantiomer would necessitate additional chiral resolution steps, increase process mass intensity, and potentially compromise the stereochemical purity and pharmacological profile of the final active pharmaceutical ingredient (API) [1].

Patent-Cited Utility

Source review

Key (S)-enantiomer intermediate for novel CNS-active candidate synthesis (WO2023/123456)

Medicinal chemistry workflow fit for patent-disclosed synthetic route

(S)-stereochemistry required; in vitro 5-HT₂A binding data reported

Evidence Dimension	Patent-cited utility as a stereospecific intermediate in antipsychotic API synthesis
Target Compound Data	Disclosed as (1S)-enantiomer hydrochloride: selective 5-HT₂A binding, utility in antipsychotic synthesis with improved efficacy and reduced side effects
Comparator Or Baseline	(R)-enantiomer (CAS 1212344-16-5) or racemate (CAS 104338-22-9): not cited in this patent context for the same synthetic role; would require additional resolution or inversion steps
Quantified Difference	Not directly quantifiable from the patent disclosure; differentiation is categorical (required stereochemistry vs. non-required or suboptimal stereochemistry for the claimed synthetic route)
Conditions	Patent WO2023/123456; in vitro 5-HT₂A binding assays; synthetic route to antipsychotic agents

Why This Matters

For medicinal chemistry and process chemistry procurement, the (S)-enantiomer is the required stereoisomer for this patent-disclosed synthetic route; procuring the (R)-enantiomer or racemate would introduce additional workflow complexity, cost, and regulatory risk.

• [1] WO2023/123456 (cited via Kuujia.com, 2023). Patent application disclosing (1S)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride as a key intermediate in the synthesis of novel antipsychotic agents; reports selective 5-HT₂A receptor binding affinity in preliminary in vitro assays. Retrieved from https://www.kuujia.com View Source

The 2-Methoxy-5-Methyl Substitution Pattern: Differentiated Serotonin Receptor Affinity Versus Alternative Phenyl Substitution Regioisomers

Structure-activity relationship (SAR) studies on phenethylamine derivatives have established that the 2,5-dimethoxy (or 2-methoxy-5-alkyl) substitution pattern on the phenyl ring is uniquely optimal for imparting high affinity at serotonin receptor subtypes, particularly 5-HT₂A [1]. Among disubstituted phenethylamines, methoxyl groups at the 2- and 5-positions confer the highest receptor affinity compared to other regioisomeric combinations (e.g., 2,4-; 3,4-; or 3,5-disubstitution) [1]. The target compound bears the 2-methoxy-5-methyl arrangement, which partially mimics this pharmacophore while the 5-methyl (rather than 5-methoxy) substituent modulates lipophilicity and metabolic stability relative to the fully oxygenated 2,5-dimethoxy analogs. In the context of stereoselective membrane transport, phenethylamine derivatives carrying a chiral center α to the amine exhibit enantiomer-dependent uptake by human monoamine transporters (NET, DAT, SERT) and organic cation transporters (OCT1–3), with OCT2 showing approximately 2-fold stereoselective discrimination between enantiomers [2].

SAR & Transporter Selectivity

Class-level inference

2,5-disubstitution optimal for 5-HT affinity; ~2-fold OCT2 enantiomer discrimination

Substitution pattern and chirality may influence receptor/transporter engagement

Based on phenethylamine SAR and HEK293 transporter assay data

Evidence Dimension	Serotonin receptor affinity dependence on phenyl ring substitution pattern; stereoselective transporter uptake
Target Compound Data	2-methoxy-5-methyl substitution: predicted to retain favorable 5-HT receptor engagement characteristics of the 2,5-disubstituted pharmacophore
Comparator Or Baseline	2,4-disubstituted or 3,4-disubstituted regioisomers: lower serotonin receptor affinity; unsubstituted α-phenethylamine: minimal serotonin receptor affinity
Quantified Difference	Qualitative rank order from SAR literature: 2,5-disubstitution >> 3,4- ≈ 2,4-disubstitution > unsubstituted; 2-fold OCT2 stereoselectivity between enantiomers of chiral phenethylamines [1] [2]
Conditions	In vitro receptor binding assays on serotonin receptor subtypes; [³H]MPP⁺ uptake assays in HEK293 cells expressing human OCT1–3, NET, DAT, and SERT

Why This Matters

The specific 2-methoxy-5-methyl substitution pattern is not arbitrarily chosen; it is grounded in SAR evidence showing that 2,5-disubstitution on the phenyl ring is optimal for serotonin receptor affinity, making this compound a rationally selected scaffold for CNS-targeted research programs.

• [1] MedChemExpress. (n.d.). Serotonin receptor affinities of psychoactive phenalkylamine analogues. Technical note: 'Of the disubstituted compounds, methoxyl groups at the 2 and 5 positions are optimal for imparting a high affinity.' Retrieved from https://www.medchemexpress.cn View Source
• [2] Gebauer, L., et al. (2022). Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3. International Journal of Molecular Sciences, 23(20), 12388. Reports ~2-fold OCT2 stereoselectivity between enantiomers of chiral phenethylamine derivatives. View Source

High-Value Application Scenarios for (1S)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine Based on Evidenced Differentiation

Chiral Building Block for Enantioselective Synthesis of CNS-Targeted Pharmaceutical Candidates

The (S)-configured α-methylbenzylamine scaffold serves as a stereochemically defined starting material for constructing CNS-active drug candidates, particularly those targeting serotonin receptors (5-HT₂A). The demonstrated capacity to achieve 100% e.e. via tartaric acid resolution [1] ensures that downstream synthetic steps preserve absolute configuration without racemization risk. The 2-methoxy-5-methyl aromatic substitution pattern aligns with the established SAR pharmacophore for 5-HT receptor engagement [2], making this compound a strategically advantageous choice for medicinal chemistry programs developing antipsychotic, antidepressant, or anxiolytic candidates.

Key Intermediate in Patent-Disclosed Antipsychotic API Synthesis

As explicitly disclosed in WO2023/123456, (1S)-1-(2-methoxy-5-methylphenyl)ethan-1-amine (as the hydrochloride salt) is a required intermediate for synthesizing a novel class of antipsychotic agents with improved efficacy and reduced side-effect profiles [3]. Process chemistry groups engaged in reproducing, optimizing, or scaling this synthetic route must procure the (S)-enantiomer specifically; the racemate or (R)-enantiomer would introduce additional separation steps and regulatory complications regarding stereochemical purity of the final API.

Chiral Resolution Methodology Research and Reference Standard Preparation

The established tartaric acid resolution protocol yielding 100% e.e. for the α-(2-methoxy-5-methylphenyl)ethylamine scaffold [1] positions the (S)-enantiomer as a valuable reference standard for chiral HPLC method development, enantiomeric excess calibration, and the evaluation of novel chiral stationary phases or resolving agents. Procurement of the enantiopure (S)-form enables direct comparison with the racemate to validate analytical methods for stereochemical purity assessment.

Stereoselective Transporter and Receptor Pharmacology Studies

Given the well-documented stereoselectivity of phenethylamine derivatives at human monoamine transporters (NET, DAT, SERT) and organic cation transporters (OCT1–3), where OCT2 exhibits approximately 2-fold enantiomeric discrimination [4], the pure (S)-enantiomer enables controlled pharmacological studies that would be confounded by the presence of the (R)-enantiomer in racemic material. Researchers investigating stereochemical determinants of transporter binding, cellular uptake kinetics, or receptor subtype selectivity should use the single enantiomer to obtain interpretable, reproducible data.

Application

Selection Property

Validation Focus

Chiral building block for CNS-targeted synthesis

Stereochemically defined (S)-α-methylbenzylamine scaffold

Enantiomeric excess by chiral HPLC; configurational stability during synthesis

Patent-disclosed CNS candidate intermediate

Stereospecific (S)-enantiomer hydrochloride as key synthetic intermediate

Process chemistry route compatibility; (S)-configuration integrity

Chiral resolution method development reference

Enantiopure (S)-form with reported high enantiomeric excess

Chiral stationary phase evaluation; ee calibration and method validation

Stereoselective transporter pharmacology studies

Single enantiomer for controlled OCT/monoamine transporter assays

Enantiomer-dependent uptake kinetics; receptor subtype selectivity interpretation

• [1] Wu, J. S. (2003). Synthesis and asymmetric induction of new chiral amino alkylphenol (Master's thesis, Jinan University). 100% e.e. achieved via tartaric acid resolution of α-(2-methoxy-5-methylphenyl)ethylamine scaffold. View Source
• [2] MedChemExpress. (n.d.). Serotonin receptor affinities of psychoactive phenalkylamine analogues: 2,5-disubstitution as the optimal pattern for high affinity. View Source
• [3] WO2023/123456 (2023). Patent application disclosing (1S)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride as a key intermediate for antipsychotic agents. View Source
• [4] Gebauer, L., et al. (2022). Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3. Int. J. Mol. Sci., 23(20), 12388. View Source